2-Naphthylamine

• CAS No.: 91-59-8
• Product Name: 2-Naphthylamine
• Molecular Formula: C10H9N
• Molecular Weight: 143.18 g/mol
• IUPAC Name: naphthalen-2-amine
• Standard InChI: InChI=1S/C10H9N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,11H2
• Standard InChIKey: JBIJLHTVPXGSAM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)N
• Boiling Point: 583 °F at 760 mm Hg (NTP, 1992); 300.0 °C; 306 °C, also stated as 294 °C; 306 °C; 583°F
• Colorform: COLORLESS CRYSTALS WHICH DARKEN IN AIR TO A REDDISH-PURPLE COLOR; White to red crystalls [Note: Darkens in air to reddish-purple color].
• Density: 1.061 at 208 °F (NTP, 1992); 1.061 @ 98 °C/4 °C; 1.061 g/cm³; 1.06 at 208°F; (208°F): 1.06
• Flash Point: 315 °F (NIOSH, 2016); 157 °C; 315°F
• Melting Point: 232 to 235 °F (NTP, 1992); 113.0 °C; 111-113 °C; 113°C; 110.2-113 °C; 232°F
• Physical Description: Beta-naphthylamine appears as a white to reddish colored solid in the form of flakes. Slightly soluble in hot water and denser than water. Toxic by ingestion, inhalation and skin absorption. Used to make dyes and agricultural chemicals.; Solid; WHITE-TO-REDDISH FLAKES WITH CHARACTERISTIC ODOUR. TURNS RED ON EXPOSURE TO AIR.; Odorless, white to red crystals with a faint, aromatic odor.; Odorless, white to red crystals with a faint, aromatic odor. [Note: Darkens in air to a reddish-purple color.]
• Description: 2-naphthylamine is a naphthylamine carrying the amino group at position 2. It has a role as a carcinogenic agent.; Beta-naphthylamine appears as a white to reddish colored solid in the form of flakes. Slightly soluble in hot water and denser than water. Toxic by ingestion, inhalation and skin absorption. Used to make dyes and agricultural chemicals.; 2-Aminonaphthalene, also known as beta-naphthylamine or 2-naphthalenamine, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Aminonaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-aminonaphthalene is primarily located in the membrane (predicted from logP). 2-Aminonaphthalene can be converted into N-(2-naphthyl)carboxamide. 2-Aminonaphthalene is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
• Shelf Life: Stable in cold in absence of air; oxidizes in presence of air; volatile in steam
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.00 M; Soluble in alcohol, ether; SOL IN MANY ORG SOLVENTS; In water, 6.40 mg/L @ 18 °C; 0.189 mg/mL at 25 °C; Solubility in water: poor; Miscible in hot wate
• Synonyms: 2 Aminonaphthalene; 2 Naphthylamine; 2-Aminonaphthalene; 2-Naphthylamine; beta Naphthylamine; beta-Naphthylamine
• Vapor Density: 4.95 (NTP, 1992) (Relative to Air); 4.95 (Air = 1); Relative vapor density (air = 1): 4.95
• Vapor Pressure: 1 mm Hg at 226.4 °F ; 5 mm Hg at 286.9° F (NTP, 1992); 2.56e-04 mmHg; 2.56X10-4 mm Hg @ 25 °C; 1 mmHg at 226°F; (226°F): 1 mmHg
• PubChem Compound: 7057
• Last Modified: Nov 11 2021